Cas no 852155-20-5 (3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide)

• Product Name: 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• CAS No: 852155-20-5
• MF: C₂₁H₂₄N₂O₂
• MW: 336.427465438843
• CID: 6218339
• PubChem ID: 3237729
• Update Time: 2025-10-20

3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• MLS000092235
• SR-01000128946
• 3,4-dimethyl-N-((2-oxopyrrolidin-1-yl)methyl)-N-(p-tolyl)benzamide
• CHEMBL1503444
• 852155-20-5
• SR-01000128946-1
• SMR000027312
• 3,4-dimethyl-N-(4-methylphenyl)-N-[(2-oxopyrrolidin-1-yl)methyl]benzamide
• AKOS024591785
• F0649-0071
• HMS2416M09

• Inchi： 1S/C21H24N2O2/c1-15-6-10-19(11-7-15)23(14-22-12-4-5-20(22)24)21(25)18-9-8-16(2)17(3)13-18/h6-11,13H,4-5,12,14H2,1-3H3
• InChI Key： WZFZOLDTYOZHGE-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CN(C(C1C=CC(C)=C(C)C=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 336.183778013g/mol
• Monoisotopic Mass: 336.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 40.6Ų

Additional information on 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide

Introduction to 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-20-5)

3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-20-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide is composed of a benzamide core with several functional groups attached. The presence of dimethyl groups at the 3 and 4 positions of the benzene ring, a methylphenyl substituent, and a 2-oxopyrrolidin-1-ylmethyl group contributes to its distinct properties. These structural elements play crucial roles in the compound's interactions with biological targets and its pharmacological effects.

The synthesis of 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide typically involves multi-step processes that require precise control over reaction conditions. One common approach is to start with the preparation of the benzamide core, followed by the introduction of the dimethyl and methylphenyl substituents. The final step involves the attachment of the 2-oxopyrrolidin-1-ylmethyl group through a suitable coupling reaction. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activities, 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide has been studied for its potential as a therapeutic agent in various diseases. One area of significant interest is its role as an inhibitor of specific enzymes involved in inflammatory pathways. Research has shown that this compound can effectively modulate the activity of these enzymes, leading to reduced inflammation and potential therapeutic benefits in conditions such as arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide has also been investigated for its effects on central nervous system (CNS) disorders. Studies have demonstrated that this compound can cross the blood-brain barrier and interact with specific receptors in the brain, suggesting its potential as a treatment for neurological conditions such as Alzheimer's disease and Parkinson's disease. The ability to target multiple biological pathways makes this compound a versatile candidate for drug development.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide. Several preclinical studies have shown promising results, paving the way for further clinical investigations. These trials aim to assess the compound's pharmacokinetics, pharmacodynamics, and potential side effects in human subjects. The data obtained from these trials will be crucial in determining the optimal dosing regimens and identifying any safety concerns.

In addition to its therapeutic applications, 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide has also been explored for its use in diagnostic imaging. The unique structural features of this compound make it suitable for conjugation with imaging agents, allowing for non-invasive visualization of specific tissues or organs. This application could have significant implications for early disease detection and monitoring treatment responses.

The ongoing research into 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide highlights its potential as a multifaceted molecule with broad applications in medicine. As more studies are conducted and new data become available, it is likely that our understanding of this compound will continue to evolve. The interdisciplinary nature of this research, involving chemists, biologists, and clinicians, underscores the collaborative efforts required to advance our knowledge and develop effective treatments for various diseases.

In conclusion, 3,4-dimethyl-N-(4-methylphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No. 852155-20-5) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable target for further investigation. As research progresses, it is hoped that this compound will contribute significantly to the development of new therapies and diagnostic tools that can improve patient outcomes and enhance our understanding of complex biological processes.